Cas no 35879-48-2 (1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1))
35879-48-2 structure
Product Name:1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1)
CAS No:35879-48-2
MF:C21H28ClN
MW:329.90672492981
CID:1477608
PubChem ID:215603
Update Time:2025-04-21
1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1)
- 1-(Butan-2-yl)-4,4-diphenylpiperidine--hydrogen chloride (1/1)
- Piperidine, 1-sec-butyl-4,4-diphenyl-, hydrochloride
- DTXSID80957301
- 1-sec-Butyl-4,4-diphenylpiperidine hydrochloride
- Piperidine, 1-(1-methylpropyl)-4,4-diphenyl-, hydrochloride
- 35879-48-2
-
- Inchi: 1S/C21H27N.ClH/c1-3-18(2)22-16-14-21(15-17-22,19-10-6-4-7-11-19)20-12-8-5-9-13-20;/h4-13,18H,3,14-17H2,1-2H3;1H
- InChI Key: SXRZIVWNAJSAIS-UHFFFAOYSA-N
- SMILES: Cl.N1(C(C)CC)CCC(C2C=CC=CC=2)(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 329.19124
- Monoisotopic Mass: 329.1910276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1) Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
35879-48-2 (1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1)) Related Products
- 57982-78-2(Budipine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent